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Phenkapton: Chemical Properties & Regulatory Status

The table below summarizes key information about Phenkapton, an organophosphate insecticide and

acaricide [1].

Property Description
CAS RN 2275-14-1 [1]
IUPAC Name S-2,5-dichlorophenylthiomethyl O,O-diethyl phosphorodithioate [1]

Chemical Formula
Pesticide Type

Mode of Action
Example Applications

Regulatory Status
(EV)

Water Solubility

C11H15Cl202PS3 [1]

Obsolete insecticide and acaricide [1]
Acetylcholinesterase (AChE) inhibitor [1]
Fruit, vegetables, cotton, ornamentals [1]

Not approved [1]

0.044 mg/L at 20°C (Low) [1]
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Property Description

Log P 5.84 (High) [1]

Mammalian Acute 44 mg/kg (High toxicity) [1]

Oral LDso

Environmental Fate Classified as a "forever chemical" due to high bioaccumulation potential (Log

P >=5) and high aquatic toxicity [1].

Challenges in Finding Lab-to-Field Correlations

The search for specific studies linking Phenkapton's lab data to field observations yielded no direct results.

The following reasons likely explain this data gap:

¢ Obsolete Status: Phenkapton is considered an obsolete pesticide, with its phase-out beginning in
the 1990s [1]. Research interest and regulatory requirements for such in-depth environmental fate
studies for obsolete chemicals are very low.

¢ Lack of Standardized Data: While regulatory frameworks like the NAFTA Guidance for Terrestrial
Field Dissipation Studies exist to bridge this very gap [2], there is no indication that such modern,
comprehensive studies were conducted for Phenkapton before it was phased out.

A Framework for Lab-to-Field Assessment

Although specific data for Phenkapton is unavailable, regulatory bodies have established a robust
conceptual methodology for correlating lab and field data. The following diagram illustrates this general
workflow for designing a terrestrial field dissipation study, which tests hypotheses generated from laboratory

data [2].
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This conceptual model ensures that field studies are targeted and designed to answer the fundamental
question for risk assessors: "Where did the pesticide go when applied in the field?" [2]. The process

involves:

e Developing a Working Hypothesis: Based on laboratory data, scientists predict which dissipation
pathways (e.g., soil degradation, leaching, runoff) will be significant for the pesticide in a field
environment [2].

e Designing Modular Field Studies: The field study is designed with specific "modules” to measure
each predicted significant pathway. Basic modules almost always include soil transformation and
leaching, while additional modules for volatility or runoff are added if lab data suggests they are
relevant [2].

¢ Testing and Refining the Hypothesis: The data collected from the field modules is used to test the
initial hypothesis. This confirms which laboratory-derived parameters are reliable predictors of field
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behavior and which require refinement for a more accurate environmental risk assessment [2].

How to Proceed Further

Given the data limitations, your options for further research include:

¢ Investigate Transformation Products: The environmental risk of obsolete pesticides can persist
through their transformation products. One study notes that such products can sometimes exhibit
greater biotoxicity and environmental persistence than the parent compound [3]. Research on the
degradation pathways of Phenkapton could be a fruitful alternative.

e Explore Historical Archives: Scientific databases might contain older, non-digitized research from
the 1970s or 1980s. Searching through the archives of manufacturers like Ciba-Geigy (a historical
supplier of Phenkapton) [1] or regulatory bodies might uncover the foundational studies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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